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Compound of Interest

1,2-Propanediol, 3-(4-(2-
Compound Name:
methoxyethyl)phenoxy)-

CAS No.: 62572-90-1

Cat. No.: B133838

Get Quote

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Metoprolol impurity D, chemically identified as 3-[4-(2-Methoxyethyl)phenoxy]propane-1,2-diol.
The information presented herein is intended to support researchers, scientists, and drug
development professionals in the identification, characterization, and quantification of this
impurity, ensuring the quality and safety of metoprolol active pharmaceutical ingredients (APIs)
and formulated drug products.

Metoprolol impurity D is a known process-related impurity that can arise during the synthesis of
metoprolol.[1] Its diligent monitoring is crucial for compliance with regulatory standards. This
document outlines the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data for this compound, along with detailed experimental protocols to
facilitate the reproduction of these results.

Chemical Identity
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o Systematic Name: 3-[4-(2-Methoxyethyl)phenoxy]propane-1,2-diol
e Molecular Formula: C12H1804
e Molecular Weight: 226.27 g/mol

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic
analysis of Metoprolol impurity D.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data of Metoprolol Impurity D

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
] Aromatic CH (BB’ part
7.15-7.19 quasid 2H
of AA'BB' system)
] Aromatic CH (AA' part
6.82-6.85 quasid 2H
of AA'BB' system)
4.70-4.85 brs 1H OH
3.94-4.04 m 1H CH(OH)
OCHgz, CH2(OH), Ar-
3.54-3.82 m 6H
CH:
3.21 s 3H OCHs
2.72-2.80 t 2H Ar-CH2CH:

Data obtained in DMSO-ds at 400 MHz.[1]

Table 2: 13C NMR Spectroscopic Data of Metoprolol Impurity D
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Chemical Shift (8) ppm Assignment
162.4 Aromatic C-O
135.0 Aromatic C
129.4 Aromatic CH
115.71 Aromatic CH
73.6 O-CH:2

70.6 CH(OH)

69.8 Ar-O-CH:2
63.7 CH2(OH)
60.6 OCHs

37.9 Ar-CH:z

Data obtained in DMSO-ds at 100 MHz.[1]

Infrared (IR) Spectroscopy

Table 3: FT-IR Spectroscopic Data of Metoprolol Impurity D

Wavenumber (cm~—?) Interpretation

3473 - 3313 O-H stretching (broad)

2929 C-H stretching (aliphatic)

2878 C-H stretching (aliphatic)

1610 C=C stretching (aromatic)

1513 C=C stretching (aromatic)

1246 C-O stretching (aryl ether)

1039 C-O stretching (alcohol)
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Data obtained using the KBr pellet method.[1]

Mass Spectrometry (MS)

Table 4: Mass Spectrometric Data of Metoprolol Impurity D

mlz lon

227.51 [M+H]*

Data suggests a molecular weight of 226.50, consistent with the protonated molecule of
Metoprolol Impurity D.[1]

Experimental Protocols

Detailed methodologies for the acquisition of the presented spectroscopic data are provided
below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

 Instrumentation: A 400 MHz NMR spectrometer (e.g., Bruker Avance) was used for acquiring
both *H and 3C NMR spectra.

o Sample Preparation: The sample of Metoprolol impurity D was dissolved in deuterated
dimethyl sulfoxide (DMSO-de).

e 'H NMR Acquisition:

o

Frequency: 400 MHz

[¢]

Solvent: DMSO-de

[¢]

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

o

Temperature: Standard probe temperature (e.g., 298 K).

e 13C NMR Acquisition:
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[e]

Frequency: 100 MHz

Solvent: DMSO-ds

o

[¢]

Reference: DMSO-ds at 39.52 ppm.

[¢]

Technique: Proton-decoupled.

Infrared (IR) Spectroscopy

e Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer was utilized.
o Sample Preparation (KBr Pellet Method):

o A small amount of Metoprolol impurity D was finely ground with anhydrous potassium
bromide (KBr) in an agate mortar.

o The mixture was then compressed in a pellet die under high pressure to form a
transparent pellet.

e Acquisition:
o Spectral Range: Typically 4000-400 cm™1,
o Resolution: 4 cm~1.

o Number of Scans: 16-32 scans were co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

e Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight
(Q-TOF) instrument, equipped with an electrospray ionization (ESI) source is recommended
for accurate mass measurements.[2]

e Method:

o lonization Mode: Electrospray lonization (ESI) in positive ion mode.
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o Sample Infusion: The sample, dissolved in a suitable solvent like methanol or acetonitrile
with a small percentage of formic acid, was introduced into the mass spectrometer.

o Key Parameters (Typical):
» Capillary Voltage: 3.5 - 4.5 kV
» Nebulizer Gas (N2): Flow rate dependent on the instrument.

» Drying Gas (N2): Flow rate and temperature are optimized to ensure efficient
desolvation.

Workflow and Data Integration

The characterization of Metoprolol impurity D relies on the synergistic use of multiple
spectroscopic techniques. The logical workflow for this process is depicted in the diagram
below.
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Caption: Workflow for the Spectroscopic Characterization of Metoprolol Impurity D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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